1-{5-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2-pyridinyl}-1-ethanone

• IUPAC Name: 1-[5-(trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]pyridin-2-yl]ethanone
• InChI: InChI=1S/C15H9F6NO/c1-8(23)13-12(6-11(7-22-13)15(19,20)21)9-3-2-4-10(5-9)14(16,17)18/h2-7H,1H3
• InChI Key: OJDMYXOEPXAPQS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=N1)C(F)(F)F)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C15H9F6NO
• Molecular Weight: 333.23 g/mol

Description

1-{5-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2-pyridinyl}-1-ethanone, also known as 5-trifluoromethyl-3-trifluoromethylphenyl-2-pyridinyl ethanone, is a synthetic compound with a wide range of applications in the fields of chemistry and biology. It has been used as a building block in the synthesis of several biologically active compounds, such as drugs, polymers additives, and fluorescent dyes. In addition, it has been used in the study of enzyme kinetics, as well as in the development of new materials for medical and industrial applications.

Scientific Research Applications

Electrophilic Trifluoromethylthiolation

Huang et al. (2016) explored the use of diazo-triflone, a compound related to 1-{5-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2-pyridinyl}-1-ethanone, as an effective reagent in electrophilic trifluoromethylthiolation reactions. This process was applied to a broad set of compounds, including enamines and indoles, under copper catalysis to yield trifluoromethylthio compounds (Huang et al., 2016).

Synthesis of Fluorinated Polyimides

Yin et al. (2005) synthesized novel fluorinated polyimides using a fluorinated aromatic diamine monomer derived from a similar trifluoromethyl compound. These polyimides demonstrated good solubility in polar organic solvents and excellent thermal stability, which could be beneficial in industrial applications (Yin et al., 2005).

Non-Cyanide Synthesis of Isoquinolines

Kopchuk et al. (2017) reported a one-pot, non-cyanide method for synthesizing isoquinolines, using a compound structurally similar to the one . This method provides a safer alternative for the synthesis of complex organic compounds (Kopchuk et al., 2017).

Synthesis of Heterocyclic Compounds

Attaby et al. (2006) synthesized various heterocyclic compounds, starting with a compound structurally related to 1-{5-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2-pyridinyl}-1-ethanone. These compounds were evaluated for their antiviral properties, demonstrating the potential medicinal applications of similar compounds (Attaby et al., 2006).

Practical Synthesis Applications

Vaid et al. (2012) demonstrated a practical synthesis method involving a compound akin to 1-{5-(Trifluoromethyl)-3-[3-(trifluoromethyl)phenyl]-2-pyridinyl}-1-ethanone. This method highlights the utility of such compounds in synthesizing complex organic structures, potentially useful in pharmaceuticals and material science (Vaid et al., 2012).

Synthesis of Sigma-1 Receptor Modulators

Kuznecovs et al. (2020) synthesized a fluorinated derivative of Sigma-1 receptor modulator using a process that involved a compound structurally similar to the one . This study provides insight into the synthesis of pharmacologically relevant compounds (Kuznecovs et al., 2020).